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Compound of Interest

Compound Name: Rentiapril racemate

Cat. No.: B1680513 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety and logistical information for the handling and disposal of

Rentiapril racemate, a potent angiotensin-converting enzyme (ACE) inhibitor. Adherence to

these procedures is critical to ensure personnel safety and prevent contamination. Rentiapril
racemate, like other ACE inhibitors, requires careful handling due to its pharmacological

activity.

Toxicity Data Summary
A toxicity study in rats provides insight into the potential hazards of Rentiapril. The following

table summarizes the key findings from a three-month oral administration study.[1]
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Dosage Level (mg/kg) Observed Effects in Rats

1000

Low food consumption, death, bloody feces,

anemia, low body weight gain, increased water

intake and urine volume, increased serum BUN,

decreased erythrocytic parameters, increased

kidney weight, proximal tubular degeneration,

juxtaglomerular cell hyperplasia, interstitial cell

infiltration, gastrointestinal hemorrhagic

erosion/ulcer, decreased bone marrow

erythropoiesis, hepatocytic vacuolar

degeneration.[1]

500

Low body weight gain, increases in water intake

and urine volume, increased serum BUN,

decreases in erythrocytic parameters, increased

kidney weight, proximal tubular degeneration,

juxtaglomerular cell hyperplasia, interstitial cell

infiltration.[1]

125 (female) Mild changes in proximal tubules.[1]

125 (male) No-effect dose.[1]

30 (female) No-effect dose.[1]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is paramount when handling Rentiapril racemate. The level

of protection depends on the specific procedure being performed.

Recommended PPE for Handling Rentiapril Racemate:
Gloves: Two pairs of powder-free, disposable nitrile or neoprene gloves are recommended

when handling hazardous drugs.[2][3] The outer glove should be removed and disposed of in

a sealed bag after each task or batch.[3]

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is required.[3]
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Eye and Face Protection: Safety goggles and a face shield or a full face-piece respirator

should be used to protect against splashes and aerosols.[2]

Respiratory Protection: For procedures that may generate aerosols or when handling the

powder outside of a contained space, a NIOSH-approved respirator (e.g., N95 or higher) is

necessary.[4] Surgical masks do not provide adequate respiratory protection from drug

exposure.[4]

Head and Shoe Covers: Disposable head and shoe covers should be worn to prevent

contamination.[2]

Handling Procedure

Required Personal Protective Equipment
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Double Gloves
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In-vivo Administration

Gloves
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Operational and Disposal Plans
A clear, step-by-step plan for handling and disposing of Rentiapril racemate is essential for

laboratory safety.

Experimental Workflow: From Receipt to Disposal
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The following workflow outlines the critical steps for safely handling Rentiapril racemate in a

research setting.

Preparation

Handling (in designated area)

Cleanup & Disposal

Receive & Log Compound

Review Safety Data Sheet

Don Appropriate PPE

Weigh Compound in Ventilated Enclosure

Proceed to handling

Dissolve in Solvent

Perform Experiment

Decontaminate Work Surfaces

Post-experiment

Doff PPE in Designated Area

Dispose of Waste in Labeled Hazardous Waste Container
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Disposal Plan
All waste contaminated with Rentiapril racemate, including unused compound, solutions,

contaminated PPE, and labware, must be disposed of as hazardous chemical waste. Follow all

institutional, local, and national regulations for hazardous waste disposal. Use clearly labeled,

sealed containers for waste collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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